Cas no 1317-35-7 (Manganese(II) oxide)

• Product Name: Manganese(II) oxide
• CAS No: 1317-35-7
• MF: MnO
• MW: 70.9374
• MDL: MFCD00016218
• CID: 41222
• PubChem ID: 24863507
• Update Time: 2025-10-29

Manganese(II) oxide Chemical and Physical Properties

Names and Identifiers

• Trimanganese tetraoxide
• Manganese(II,III) oxide
• MANGANESE OXIDE
• Hausmannite
• MANGANESE TETRAOXIDE
• MANGANESE TETROXIDE
• Manganomanganic oxide
• Mnmin.
• Myricetin
• Trimanganese tetraox
• Trimangantetraoxid
• Manganese(II,III)oxide
• Manganese(II) oxide
• Manganosite
• Manganese monoxide
• Manganese oxide (MnO)
• oxomanganese
• MANGANOUS OXIDE
• Manganese Green
• Cassel Green
• Rosensthiel Green
• NU-Manese
• Natural manganosite
• Manganese protoxide
• Manganese monooxide
• Manganese(II) oxide, mon-
• C.I. 77726
• CI 77726
• Manganese(II) oxide, 99.99%, (trace metal basis)
• Manganese oxide (ous)
• 8847AF
• MANGANESE OXIDE (MNO4/3)
• HAUSMANITE
• MANGANESE OXIDE [MI]
• Mn inverted exclamation markY71.0%,BET surface Area 5 inverted exclamation mark<<7 m2/g
• manganese(2+);manganese(3+);oxygen(2-)
• 1317-35-7
• Hausmannite (Mn3O4)
• BROWNOX

• MDL： MFCD00016218
• Inchi： 1S/Mn.O
• InChI Key： VASIZKWUTCETSD-UHFFFAOYSA-N
• SMILES： [Mn]=O

Computed Properties

• Exact Mass: 228.79400
• Monoisotopic Mass: 228.793788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 2
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Brownish red or brown crystalline powder, which is crystallized by burning, is a spinel ion structure Mn2 + (Mn3 +) 2O4, in which Mn2 + and Mn3 + ions are distributed in two different lattice positions. It is stable under normal temperature and pressure, and the black tetragonal system crystallizes. Insoluble in water, soluble in hydrochloric acid. Black solid.
• Density: 4.8 g/mL at 25 °C(lit.)
• Melting Point: 1705°C
• Stability/Shelf Life: Stable.
• PSA: 0.00000
• LogP: -0.47520
• Merck: 13,5759
• Solubility: Insoluble in water, soluble in hydrochloric acid

Manganese(II) oxide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26; S26
• RTECS：OP0895000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds